Cas no 886941-87-3 (N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide
• CAS No: 886941-87-3
• MF: C₁₅H₁₈BrN₅O₂S₂
• MW: 444.369719028473
• CID: 5477989
• Update Time: 2025-10-28

N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-[[5-(tert-butylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C15H18BrN5O2S2/c1-15(2,3)19-12(23)18-13-20-21-14(25-13)24-8-11(22)17-10-6-4-9(16)5-7-10/h4-7H,8H2,1-3H3,(H,17,22)(H2,18,19,20,23)
• InChI Key： FRGFXCAUWQHPMD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CSC1=NN=C(NC(=O)NC(C)(C)C)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide

Recent Advances in the Study of N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 886941-87-3)

The compound N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide (CAS: 886941-87-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of tyrosine kinases, including those implicated in cancer progression. The study utilized molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, research has also explored the compound's potential as an anti-inflammatory agent. A 2022 paper in *Bioorganic & Medicinal Chemistry Letters* reported that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The authors attributed this effect to the modulation of NF-κB signaling pathways, suggesting a dual mechanism of action that could be leveraged for treating inflammatory diseases.

The synthesis of N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide has been refined in recent years to improve yield and purity. A 2023 patent application detailed a novel one-pot synthesis method that reduces the number of steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Ongoing research is focusing on the design of analogs with improved pharmacokinetic properties while retaining the desired biological activity.

In conclusion, N-(4-bromophenyl)-2-({5-(tert-butylcarbamoyl)amino-1,3,4-thiadiazol-2-yl}sulfanyl)acetamide represents a versatile and pharmacologically relevant scaffold with applications in oncology and inflammation. Continued research efforts are expected to unlock its full therapeutic potential, paving the way for the development of next-generation small-molecule drugs.